Cas no 5348-74-3 (Benzoic acid,4-hydroxy-3-methoxy-, butyl ester)
5348-74-3 structure
Product Name:Benzoic acid,4-hydroxy-3-methoxy-, butyl ester
Benzoic acid,4-hydroxy-3-methoxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-hydroxy-3-methoxy-, butyl ester
- butyl vanillate
- butyl 4-hydroxy-3-methoxybenzoate
- 5348-74-3
- Vanillic acid, n-butyl ester
- EINECS 226-307-1
- Benzoic acid, 4-hydroxy-3-methoxy-, butyl ester
- NSC 1331
- NSC1331
- 3-Methoxy-4-hydroxybenzoic acid butyl ester
- DTXSID30201664
- 6X7PR66YRR
- SCHEMBL8889247
- NSC-1331
- 4-Hydroxy-3-methoxybenzoic acid butyl ester
- UNII-6X7PR66YRR
- 4-HYDROXY-3-METHOXYBENZOIC ACID, BUTYL ESTER
- NS00032770
- CHEMBL3819596
-
- Inchi: 1S/C12H16O4/c1-3-4-7-16-12(14)9-5-6-10(13)11(8-9)15-2/h5-6,8,13H,3-4,7H2,1-2H3
- InChI Key: TUOSEEPBHUCCAO-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)OC)O)=O)CCCC
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- Density: 1.125
- Boiling Point: 343°Cat760mmHg
- Flash Point: 127.5°C
- Refractive Index: 1.519
- PSA: 55.76
Benzoic acid,4-hydroxy-3-methoxy-, butyl ester Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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